Cas no 1343304-67-5 (1-{(3-fluoro-4-methylphenyl)methylamino}propan-2-ol)

• Product Name: 1-{(3-fluoro-4-methylphenyl)methylamino}propan-2-ol
• CAS No: 1343304-67-5
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 5188634
• PubChem ID: 63644667
• Update Time: 2025-05-20

1-{(3-fluoro-4-methylphenyl)methylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{[(3-fluoro-4-methylphenyl)methyl]amino}propan-2-ol
• 1-((3-Fluoro-4-methylbenzyl)amino)propan-2-ol
• 2-Propanol, 1-[[(3-fluoro-4-methylphenyl)methyl]amino]-
• 1-{(3-fluoro-4-methylphenyl)methylamino}propan-2-ol

• Inchi： 1S/C11H16FNO/c1-8-3-4-10(5-11(8)12)7-13-6-9(2)14/h3-5,9,13-14H,6-7H2,1-2H3
• InChI Key： YEAMDTBJNAYPDX-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)CNCC(C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• XLogP3: 1.5
• Topological Polar Surface Area: 32.299

Additional information on 1-{(3-fluoro-4-methylphenyl)methylamino}propan-2-ol

Compound CAS No. 1343304-67-5: 1-{(3-fluoro-4-methylphenyl)methylamino}propan-2-ol

Compound CAS No. 1343304-67-5, also known as 1-{(3-fluoro-4-methylphenyl)methylamino}propan-2-ol, is a unique organic compound with a complex structure that has garnered significant attention in the fields of pharmacology and materials science. This compound is characterized by its fluorinated aromatic ring and its amino alcohol functional groups, which contribute to its versatile chemical properties.

The molecular structure of 1-{(3-fluoro-4-methylphenyl)methylamino}propan-2-ol consists of a propanol backbone with a substituted phenyl group attached via a methylene amino linkage. The presence of the fluorine atom at the meta position of the phenyl ring introduces electronic effects that influence the compound's reactivity and stability. Recent studies have highlighted the potential of this compound in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic profiles.

In terms of synthesis, researchers have explored various methods to efficiently produce CAS No. 1343304-67-5. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the aromatic ring. This method has been optimized to achieve high yields and excellent selectivity, making it suitable for large-scale production in pharmaceutical settings.

The chemical properties of 1-{(3-fluoro-4-methylphenyl)methylamino}propan-2-ol make it an attractive candidate for applications in materials science as well. Its ability to form hydrogen bonds due to the hydroxyl and amino groups renders it useful in the creation of supramolecular assemblies and self-healing materials. Recent advancements in this area have demonstrated its potential in developing stimuli-responsive materials for sensing and drug delivery applications.

From a pharmacological perspective, this compound has shown promising activity in preclinical studies targeting various disease states, including inflammation and neurodegenerative disorders. Its unique structure allows for interactions with multiple biological targets, making it a valuable lead compound for drug discovery efforts.

In conclusion, CAS No. 1343304-67-5, or 1-{(3-fluoro-4-methylphenyl)methylamino}propan-2-ol, represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a critical role in both academic and industrial settings.